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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzonitrile

Cat. No.: B1271910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for 4-
Bromo-3-methylbenzonitrile (CAS No: 41963-20-6), a key intermediate in pharmaceutical

and agrochemical synthesis. This technical guide is intended to inform researchers, scientists,

and drug development professionals on the potential hazards, safe handling procedures, and

emergency responses associated with this compound.

Chemical and Physical Properties
4-Bromo-3-methylbenzonitrile is a solid, off-white crystalline powder.[1] A summary of its key

physical and chemical properties is provided in the table below.
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Property Value Source

CAS Number 41963-20-6 [2][3]

Molecular Formula C₈H₆BrN [2][3]

Molecular Weight 196.04 g/mol [2][3]

Melting Point 53-57 °C [2]

Flash Point 96 °C (204.8 °F) [4]

Solubility Insoluble in water [1][5]

Appearance
White to off-white

solid/crystalline powder
[1]

Hazard Identification and Classification
4-Bromo-3-methylbenzonitrile is classified as a hazardous substance. The primary hazards

are related to its acute toxicity upon ingestion, skin contact, or inhalation.[2][6]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification for 4-Bromo-3-methylbenzonitrile:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.guidechem.com/encyclopedia/4-bromo-3-methylbenzonitrile-dic23791.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylbenzonitrile
https://www.guidechem.com/encyclopedia/4-bromo-3-methylbenzonitrile-dic23791.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylbenzonitrile
https://www.guidechem.com/encyclopedia/4-bromo-3-methylbenzonitrile-dic23791.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylbenzonitrile
https://www.guidechem.com/encyclopedia/4-bromo-3-methylbenzonitrile-dic23791.html
https://www.ncbi.nlm.nih.gov/books/NBK224931/
https://pubmed.ncbi.nlm.nih.gov/7497338/
https://www.sigmaaldrich.com/CH/fr/product/aldrich/566365
https://pubmed.ncbi.nlm.nih.gov/7497338/
https://www.benchchem.com/product/b1271910?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-bromo-3-methylbenzonitrile-dic23791.html
https://www.ncbi.nlm.nih.gov/books/NBK224933/
https://www.benchchem.com/product/b1271910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed

Acute Toxicity,

Dermal
4 H312 Warning

Harmful in

contact with skin

Acute Toxicity,

Inhalation
4 H332 Warning

Harmful if

inhaled

Skin

Corrosion/Irritatio

n

2 H315 Warning
Causes skin

irritation

Serious Eye

Damage/Eye

Irritation

2 H319 Warning
Causes serious

eye irritation

Source:[2][4][6]

Hazard Pictograms
The following pictograms are associated with the hazards of 4-Bromo-3-methylbenzonitrile:

alt text

Toxicological Information
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) values for 4-Bromo-3-methylbenzonitrile are not readily available in the

public domain, the "Acute Toxicity Category 4" classification indicates a moderate level of

toxicity.

Symptoms of overexposure may include coughing, shortness of breath, nausea, and eye

irritation.[1] Prolonged or repeated contact may lead to skin sensitization and respiratory

irritation.[1]
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General Toxicity Mechanism of Benzonitriles
The toxicity of many nitriles is attributed to their in-vivo metabolism, which can release cyanide.

Cyanide then inhibits cytochrome c oxidase, a critical enzyme in the mitochondrial electron

transport chain, leading to cellular hypoxia. However, studies on benzonitrile, the parent

compound, suggest it does not readily metabolize to release cyanide. The primary metabolic

pathway for benzonitrile involves aromatic hydroxylation. The specific metabolic pathways and

toxicological mechanisms for substituted benzonitriles like 4-Bromo-3-methylbenzonitrile are

not well-documented and may differ.
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Acute Oral Toxicity (OECD 420, 423, or 425) Acute Dermal Toxicity (OECD 402) Acute Inhalation Toxicity (OECD 403)

Single oral dose administration to fasted animals (e.g., rats)

Observation for mortality and clinical signs for at least 14 days

Necropsy of all animals

Application of substance to the skin of animals (e.g., rats or rabbits) for 24 hours

Observation for mortality and skin reactions for at least 14 days

Necropsy of all animals

Exposure of animals (e.g., rats) to the substance as a dust or aerosol for a defined period (e.g., 4 hours)

Observation for mortality and clinical signs for at least 14 days

Necropsy of all animals

Start

Hazard Identification
(Phys-Chem, Toxicological Properties)

Dose-Response Assessment
(Establish LD50, LC50, NOAEL)

Exposure Assessment
(Routes, Duration, Frequency)

Risk Characterization
(Integrate Hazard, Dose-Response, and Exposure)

Risk Management
(PPE, Engineering Controls, SOPs)

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromo-3-methylbenzonitrile: A Technical Safety and
Hazard Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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